Cas no 2743438-61-9 (5-Azido-2-methylbenzonitrile)

• Product Name: 5-Azido-2-methylbenzonitrile
• CAS No: 2743438-61-9
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 5861180
• PubChem ID: 150707604
• Update Time: 2025-05-19

5-Azido-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-azido-2-methylbenzonitrile
• EN300-37276205
• 2743438-61-9
• 5-Azido-2-methylbenzonitrile

• Inchi： 1S/C8H6N4/c1-6-2-3-8(11-12-10)4-7(6)5-9/h2-4H,1H3
• InChI Key： JNERPLFWWSDDIT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(C#N)C=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 158.059246208g/mol
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.2Ų

Additional information on 5-Azido-2-methylbenzonitrile

5-Azido-2-methylbenzonitrile (CAS No. 2743438-61-9): A Versatile Building Block in Organic Synthesis

5-Azido-2-methylbenzonitrile (CAS No. 2743438-61-9) is an important azido-functionalized aromatic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This nitrile-containing azide derivative serves as a valuable click chemistry reagent and molecular building block for various synthetic applications. The compound features both an azido group and a cyano group on a methyl-substituted benzene ring, making it particularly useful for bioconjugation and polymer modification applications.

The growing interest in 5-Azido-2-methylbenzonitrile stems from its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, commonly known as click chemistry. Researchers are particularly interested in how this compound compares to similar azido benzene derivatives in terms of reactivity and stability. Recent studies have focused on optimizing reaction conditions for high-yield conjugation while maintaining the integrity of both functional groups.

From a structural perspective, 5-Azido-2-methylbenzonitrile offers several advantages. The methyl group at the 2-position provides steric effects that can influence reaction outcomes, while the electron-withdrawing cyano group affects the electronic properties of the aromatic system. These characteristics make it particularly valuable for creating functionalized polymers and biomolecule conjugates. Current research trends explore its use in developing fluorescent probes and drug delivery systems.

The synthesis of 5-Azido-2-methylbenzonitrile typically involves the diazotization of 2-methyl-5-aminobenzonitrile followed by azide substitution. This process requires careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing the final product and verifying the absence of byproducts.

In material science applications, 5-Azido-2-methylbenzonitrile has shown promise for surface functionalization and polymer modification. Its ability to participate in click chemistry reactions makes it particularly useful for creating cross-linked networks with tailored properties. Researchers are investigating its potential in developing advanced materials with applications ranging from biomedical devices to electronic components.

Safety considerations for handling 5-Azido-2-methylbenzonitrile include standard precautions for organic azides, such as avoiding strong shocks, excessive heat, and direct sunlight. Proper storage conditions typically involve refrigeration in amber glass containers with appropriate labeling. While not classified as highly hazardous, all azide compounds should be handled with care following established laboratory safety protocols.

The commercial availability of 5-Azido-2-methylbenzonitrile has increased in recent years due to growing demand from both academic and industrial researchers. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%. Pricing varies depending on quantity and purity specifications, with many vendors providing custom synthesis services for specialized applications.

Future research directions for 5-Azido-2-methylbenzonitrile include exploring its potential in bioorthogonal chemistry applications and developing more efficient synthetic routes. There is particular interest in its use for protein labeling and live-cell imaging techniques. As click chemistry continues to evolve, compounds like 5-Azido-2-methylbenzonitrile will likely play increasingly important roles in chemical biology and materials science.

For researchers working with 5-Azido-2-methylbenzonitrile, proper characterization is essential. Standard analytical methods include infrared spectroscopy to confirm the azide stretch (typically around 2100 cm⁻¹) and nuclear magnetic resonance to verify the aromatic proton pattern. Mass spectrometry provides confirmation of molecular weight, while elemental analysis can verify purity.

The stability of 5-Azido-2-methylbenzonitrile under various conditions is an important consideration for storage and application. Studies suggest that this compound maintains stability at room temperature for extended periods when protected from light and moisture. However, prolonged storage or exposure to elevated temperatures may lead to gradual decomposition, emphasizing the importance of proper storage conditions.

In conclusion, 5-Azido-2-methylbenzonitrile (CAS No. 2743438-61-9) represents a valuable tool in modern synthetic chemistry with diverse applications in bioconjugation, materials science, and chemical biology. Its unique combination of functional groups and reactivity profile makes it particularly useful for click chemistry applications and molecular design. As research in these areas continues to advance, the importance of well-characterized azido aromatic compounds like 5-Azido-2-methylbenzonitrile is expected to grow significantly.